Cas no 2172328-00-4 (2-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid)

• Product Name: 2-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid
• CAS No: 2172328-00-4
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 6299176
• PubChem ID: 165816718
• Update Time: 2025-10-28

2-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid
• 2-bromo-5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]benzoic acid
• EN300-1484568
• 2172328-00-4

• Inchi： 1S/C27H25BrN2O5/c1-16(25(31)30-17-10-11-24(28)22(14-17)26(32)33)12-13-29-27(34)35-15-23-20-8-4-2-6-18(20)19-7-3-5-9-21(19)23/h2-11,14,16,23H,12-13,15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： PUTFOAXKRYUNSE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(=O)O)NC(C(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 2-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid

Comprehensive Guide to 2-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid (CAS No. 2172328-00-4)

2-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid (CAS No. 2172328-00-4) is a specialized organic compound widely used in pharmaceutical research and peptide synthesis. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are crucial intermediates in the development of novel therapeutic agents. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a brominated benzoic acid moiety, makes it highly valuable in modern drug discovery.

The CAS number 2172328-00-4 is essential for accurately identifying this compound in scientific literature and commercial catalogs. Researchers often search for Fmoc-protected building blocks or brominated amino acid derivatives when exploring new synthetic pathways. The presence of the Fmoc group in 2-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid ensures excellent stability during peptide coupling reactions, while the bromo substituent offers opportunities for further functionalization via cross-coupling reactions.

In recent years, the demand for Fmoc-protected compounds like 2-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid has surged due to advancements in solid-phase peptide synthesis (SPPS). This compound serves as a critical building block for creating peptide-based drugs, which are gaining attention for their high specificity and reduced side effects compared to traditional small-molecule drugs. The pharmaceutical industry is particularly interested in such brominated aromatic amino acids for developing targeted therapies against various diseases.

The synthesis of 2-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid involves multi-step organic reactions, typically starting from commercially available 4-amino-2-methylbenzoic acid. The introduction of the bromo group is achieved through electrophilic aromatic substitution, followed by protection of the amino group with the Fmoc moiety. This synthetic route ensures high purity and yield, making the compound suitable for research and industrial applications.

From a chemical perspective, 2-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid exhibits interesting properties. The Fmoc group provides UV absorbance at 280 nm, allowing for convenient monitoring during purification processes. The bromine atom enhances the compound's reactivity in palladium-catalyzed coupling reactions, such as Suzuki or Sonogashira couplings, which are frequently employed in medicinal chemistry to create diverse molecular architectures.

Storage and handling of CAS No. 2172328-00-4 require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from light to maintain its stability. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this chemical.

The market for Fmoc-protected amino acid derivatives continues to expand, driven by increasing research in peptide therapeutics and biologics. 2-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid represents an important niche product in this growing sector. Pharmaceutical companies and contract research organizations (CROs) are the primary consumers of such specialized building blocks, using them to develop innovative treatments for conditions ranging from metabolic disorders to cancer.

Quality control of 2-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications. Suppliers often provide certificates of analysis (CoA) detailing the product's characteristics and purity levels.

Looking ahead, the applications of CAS No. 2172328-00-4 are expected to diversify further. Researchers are exploring its potential in creating peptide-drug conjugates (PDCs), a promising class of therapeutics that combine the targeting capabilities of peptides with the potency of small-molecule drugs. The bromo functionality in particular offers versatile opportunities for creating such hybrid molecules through click chemistry approaches.

For scientists seeking alternatives or related compounds, several structurally similar molecules exist in the Fmoc-protected amino acid family. These include various halogenated derivatives and compounds with different protecting groups. However, the specific combination of features in 2-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid makes it uniquely valuable for certain synthetic applications.

In conclusion, 2-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid (CAS No. 2172328-00-4) stands as an important tool in modern medicinal chemistry. Its role as a peptide synthesis building block and its potential in developing novel therapeutics underscore its significance in pharmaceutical research. As the field of peptide-based drugs continues to advance, compounds like this will remain at the forefront of innovative drug discovery efforts.